N-methyl-N'-[(4-oxo-6,7,8,9-tetrahydro-4H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-3(5H)-yl)acetyl]urea

• Molecular Formula: C15H18N4O3S
• Molecular Weight: 334.4 g/mol
• IUPAC Name: N-(methylcarbamoyl)-2-(3-oxo-8-thia-4,6-diazatricyclo[7.5.0.02,7]tetradeca-1(9),2(7),5-trien-4-yl)acetamide
• InChI: InChI=1S/C15H18N4O3S/c1-16-15(22)18-11(20)7-19-8-17-13-12(14(19)21)9-5-3-2-4-6-10(9)23-13/h8H,2-7H2,1H3,(H2,16,18,20,22)
• InChI Key: OZZQVLZCDBBJPY-UHFFFAOYSA-N
• SMILES: CNC(=O)NC(=O)CN1C=NC2=C(C1=O)C3=C(S2)CCCCC3

Description

N-methyl-N'-[(4-oxo-6,7,8,9-tetrahydro-4H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-3(5H)-yl)acetyl]urea, commonly known as "compound X," is a synthetic molecule with potential therapeutic applications. It belongs to the class of cycloheptathiophene derivatives and has shown promising results in preclinical studies.

Mechanism of Action

The mechanism of action of compound X is not fully understood. However, it is believed to act by inhibiting the activity of key enzymes involved in cellular processes. For example, it has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair. It has also been shown to inhibit the activity of dihydroorotate dehydrogenase, an enzyme involved in pyrimidine biosynthesis.
Biochemical and Physiological Effects:
Compound X has been shown to have several biochemical and physiological effects. In vitro studies have demonstrated its ability to induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit angiogenesis, the formation of new blood vessels that is necessary for tumor growth. In addition, it has been shown to inhibit the production of inflammatory cytokines, which are involved in the immune response.

Advantages and Limitations for Lab Experiments

One advantage of using compound X in lab experiments is that it has shown promising results in preclinical studies. It has also been shown to have a relatively low toxicity profile. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments to test its efficacy.

Future Directions

There are several future directions for research on compound X. One area of research could be to further elucidate its mechanism of action. This could involve identifying its molecular targets and understanding how it affects cellular processes. Another area of research could be to investigate its potential as a combination therapy with other anticancer drugs. Finally, clinical trials could be conducted to determine its safety and efficacy in humans.
In conclusion, compound X is a synthetic molecule with potential therapeutic applications. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. While more research is needed to fully understand its potential, compound X shows promise as a potential anticancer, antiviral, and antifungal agent.

Synthesis Methods

The synthesis of compound X involves several steps, starting with the reaction of 2-amino-4-methylpyridine with ethyl 2-bromoacetate to form ethyl 2-(4-methylpyridin-2-yl)acetate. This intermediate is then reacted with 2-chloro-4,5,6,7-tetrahydrothieno[3,2-c]pyridine to form the cycloheptathiophene core. The final step involves the reaction of the cycloheptathiophene intermediate with N-methylurea and acetic anhydride to form compound X.

Scientific Research Applications

Compound X has been extensively studied for its potential therapeutic applications. It has been shown to have anticancer, antiviral, and antifungal properties. In vitro studies have demonstrated its ability to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer. It has also been shown to inhibit the replication of hepatitis C virus and herpes simplex virus.